Cas no 1217849-53-0 ((2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid)

• Product Name: (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
• CAS No: 1217849-53-0
• MF: C₉H₉N₃O₆
• MW: 255.184262037277
• CID: 1032895
• PubChem ID: 40787457
• Update Time: 2025-10-31

(2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(2,4-dinitrophenyl)propanoic acid
• (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
• D-2,4-Dinitrophe
• D-2,4-Dinitrophenylalanine
• CS-0338612
• DTXSID40654627
• 1217849-53-0
• D-2,4-Dinitrophenylalanine (H-D-Phe(2,4-diNO2)-OH)
• 2,4-Dinitro-D-phenylalanine
• AKOS016844167
• PS-12877
• (R)-2-Amino-3-(2,4-dinitrophenyl)propanoicacid
• MFCD08061613
• DB-254361

• MDL： MFCD08061613
• Inchi： 1S/C9H9N3O6/c10-7(9(13)14)3-5-1-2-6(11(15)16)4-8(5)12(17)18/h1-2,4,7H,3,10H2,(H,13,14)/t7-/m1/s1
• InChI Key： LLVUHQYJZJUDAM-SSDOTTSWSA-N
• SMILES： OC([C@@H](CC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 255.04900
• Monoisotopic Mass: 255.04913502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 154.96000
• LogP: 2.20410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid

Research Brief on (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid (CAS: 1217849-53-0): Recent Advances and Applications

The compound (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid (CAS: 1217849-53-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its 2,4-dinitrophenyl moiety, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development, enzyme inhibition studies, and as a building block in peptide synthesis. Recent studies have focused on elucidating its molecular interactions, stability, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid as a selective inhibitor of serine proteases, a class of enzymes implicated in numerous pathological conditions. The research demonstrated that the compound's dinitrophenyl group facilitates strong π-π stacking interactions with the active site residues of target enzymes, leading to enhanced binding affinity and specificity. These findings open new avenues for designing protease inhibitors with improved pharmacokinetic profiles.

In addition to its enzymatic applications, (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid has been investigated for its potential in targeted drug delivery systems. A recent preprint on bioRxiv highlighted its use as a linker molecule in antibody-drug conjugates (ADCs), where its stability under physiological conditions and controlled release properties were evaluated. The study reported that the compound's nitro groups could be selectively reduced in hypoxic tumor environments, enabling site-specific drug release and minimizing off-target effects.

From a synthetic chemistry perspective, advances in the asymmetric synthesis of (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid have been achieved through biocatalytic methods. A 2024 paper in ACS Catalysis described an engineered transaminase capable of producing the compound with >99% enantiomeric excess, addressing previous challenges in obtaining optically pure samples. This development is particularly significant for scaling up production while maintaining high stereochemical fidelity.

Ongoing research is also exploring the compound's potential in neurodegenerative disease models. Preliminary data presented at the 2024 International Conference on Alzheimer's Disease suggested that derivatives of (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid might modulate amyloid-beta aggregation pathways. While these findings are still in early stages, they represent an exciting direction for future therapeutic development.

In conclusion, (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid (CAS: 1217849-53-0) continues to emerge as a versatile scaffold in chemical biology research. Its unique structural features and demonstrated biological activities position it as a valuable tool for both fundamental studies and applied pharmaceutical development. Future research directions likely include further optimization of its physicochemical properties, expansion of its therapeutic applications, and development of more efficient synthetic routes.